Cas no 1958106-07-4 (6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine)

• Product Name: 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine
• CAS No: 1958106-07-4
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD30183599
• CID: 4631944
• PubChem ID: 126455219
• Update Time: 2025-06-29

6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-chloropyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 6-bromo-3-chloro-
• 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine
• K10086
• AKOS030529264
• 1958106-07-4
• MFCD30183599
• CS-0142775
• Z2692247114
• AS-49669
• EN300-762956

• MDL： MFCD30183599
• Inchi： 1S/C6H3BrClN3/c7-4-1-9-6-5(8)2-10-11(6)3-4/h1-3H
• InChI Key： UGDBNHAYHKDWES-UHFFFAOYSA-N
• SMILES： C12=C(Cl)C=NN1C=C(Br)C=N2

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine

6-Bromo-3-Chloro-Pyrazolo[1,5-A]Pyrimidine: A Comprehensive Overview

The compound 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine, identified by the CAS number 1958106-07-4, is a heterocyclic aromatic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their versatile biological activities and structural diversity. The presence of bromine and chlorine substituents at positions 6 and 3, respectively, imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and biological evaluation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also ensure the scalability of the synthesis, which is crucial for preclinical and clinical studies.

The biological activity of 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-proliferative effects against various cancer cell lines, particularly in models of breast and ovarian cancers. The compound has shown selective inhibition of key enzymes involved in cell cycle regulation and apoptosis induction, making it a promising candidate for anti-cancer therapy.

In addition to its anti-cancer potential, 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine has also been investigated for its anti-inflammatory and anti-microbial properties. Studies have revealed its ability to modulate inflammatory pathways and inhibit the growth of pathogenic microorganisms, suggesting its potential application in treating infectious diseases.

The structural flexibility of 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine allows for further chemical modifications to enhance its pharmacokinetic properties. Researchers are actively exploring strategies to improve its solubility, bioavailability, and metabolic stability. These efforts are expected to pave the way for the development of more effective therapeutic agents based on this scaffold.

The application of computational chemistry tools has significantly accelerated the research on 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine. Molecular docking studies have provided insights into its binding interactions with target proteins, while pharmacophore modeling has helped identify critical structural features responsible for its biological activity. These computational approaches are instrumental in guiding rational drug design efforts.

In conclusion, 6-bromo-3-chloro-pyrazolo[1,5-a]pyrimidine represents a valuable molecule with diverse biological activities and significant potential in drug discovery. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. As advancements in synthetic methods and computational tools continue to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.